N-([2,3'-bipyridin]-5-ylmethyl)-2-(4-bromophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-([2,3'-bipyridin]-5-ylmethyl)-2-(4-bromophenyl)acetamide is a chemical compound that has gained a lot of attention in the scientific community due to its potential applications in various fields. This compound is a type of acetylcholinesterase inhibitor that has been shown to have significant effects on the central nervous system. In
Mechanism of Action
The mechanism of action of N-([2,3'-bipyridin]-5-ylmethyl)-2-(4-bromophenyl)acetamide involves the inhibition of acetylcholinesterase. This enzyme is responsible for breaking down acetylcholine in the brain, which is an important neurotransmitter involved in cognitive function. By inhibiting this enzyme, this compound can increase the levels of acetylcholine in the brain, which can improve cognitive function in Alzheimer's patients.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects on the central nervous system. This compound can increase the levels of acetylcholine in the brain, which can improve cognitive function in Alzheimer's patients. Additionally, this compound has been shown to have neuroprotective effects, which can help to prevent the degeneration of neurons in the brain.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-([2,3'-bipyridin]-5-ylmethyl)-2-(4-bromophenyl)acetamide in lab experiments is its ability to inhibit acetylcholinesterase, which makes it a valuable tool for studying the role of acetylcholine in the brain. However, one of the limitations of using this compound is that it can be toxic at high doses, which can limit its use in certain experiments.
Future Directions
There are many potential future directions for research involving N-([2,3'-bipyridin]-5-ylmethyl)-2-(4-bromophenyl)acetamide. One area of research could focus on developing new derivatives of this compound that have improved pharmacological properties. Another area of research could focus on studying the neuroprotective effects of this compound in more detail. Additionally, research could be conducted to explore the potential applications of this compound in the treatment of other neurological disorders.
Synthesis Methods
The synthesis of N-([2,3'-bipyridin]-5-ylmethyl)-2-(4-bromophenyl)acetamide involves the reaction of 2-(4-bromophenyl)acetic acid with N-(2-pyridylmethyl)-2-aminoethanol in the presence of a coupling agent. The resulting product is then treated with acetic anhydride and triethylamine to yield the final compound.
Scientific Research Applications
N-([2,3'-bipyridin]-5-ylmethyl)-2-(4-bromophenyl)acetamide has been extensively studied for its potential applications in the treatment of Alzheimer's disease. This compound has been shown to inhibit acetylcholinesterase, which is an enzyme that breaks down acetylcholine in the brain. By inhibiting this enzyme, this compound can increase the levels of acetylcholine in the brain, which can improve cognitive function in Alzheimer's patients.
properties
IUPAC Name |
2-(4-bromophenyl)-N-[(6-pyridin-3-ylpyridin-3-yl)methyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16BrN3O/c20-17-6-3-14(4-7-17)10-19(24)23-12-15-5-8-18(22-11-15)16-2-1-9-21-13-16/h1-9,11,13H,10,12H2,(H,23,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUFCRVJCJFSTGL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=NC=C(C=C2)CNC(=O)CC3=CC=C(C=C3)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16BrN3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.